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Metabolite Identification and Properties

The table below summarizes the available information on these metabolites.

Property
Ametoctradin
(Parent)

Metabolite M650F03 Metabolite M650F04

Origin Parent fungicide

[1]

Soil metabolite; major

biodegradation product [2] [3]

Soil metabolite; major

biodegradation product [2] [3]

Chemical
Relationship

- Product of oxidative

degradation of the octyl side
chain [2]

Product of oxidative

degradation of the octyl side
chain [2]

Log P
(Predicted)

4.4 (High) [1] Lower than parent (more
hydrophilic) [2]

Lower than parent (more
hydrophilic) [2]

The following diagram illustrates the metabolic pathway of ametoctradin and the context in which

M650F03 and M650F04 are formed.
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Toxicity Profile Assessment

Based on the European Food Safety Authority (EFSA) peer review, the metabolites M650F03 and M650F04

are considered to be of similar toxicity to the parent compound, ametoctradin [4]. This key conclusion

has guided the establishment of regulatory residue definitions.

Residue Definition for Risk Assessment: For rotational crops, the residue definition for risk

assessment is defined as the sum of ametoctradin, M650F03, and M650F04, expressed as
ametoctradin [5] [4]. This indicates that the combined toxicological contribution of the parent and

these metabolites is considered additive.
Toxicological Reference Values: The Acceptable Daily Intake (ADI) for ametoctradin is 0.01 mg/kg
body weight per day [5] [4]. No Acute Reference Dose (ARfD) was deemed necessary[ citation:1]
[4]. These values are applied to the cumulative residue of the parent and its metabolites.
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Experimental Data & Protocols

While full comparative toxicity assays are not public, the following methodologies are relevant for studying

these metabolites.

Environmental Fate and Biodegradation Protocol

A study used an in vitro packed-bed bioreactor (PBBR) to accelerate biodegradation and generate metabolite

profiles [2] [3].

System Setup: A PBBR was inoculated with soil-derived microbial consortia and fed with a nutrient

solution, including ametoctradin [2].
Sample Analysis: Residual concentrations of ametoctradin and its metabolites were determined

using HPLC-MS/MS [2] [3]. This protocol achieved 81% degradation of the parent compound in 72
hours [2].

Analytical Methods for Enforcement

For regulatory monitoring, enforcement methods are available.

Matrix: Plant commodities and honey [5] [4].
Technology: Liquid Chromatography-Mass Spectrometry Quadrupole-Time of Flight (LC–MS–
Q–ToF) using a QuEChERS method [4].
Capability: The method can quantify residues of the parent ametoctradin according to the

enforcement residue definition at or above the validated limit [5] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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